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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305

For Researchers, Scientists, and Drug Development Professionals

N-Hydroxymethyl succinimide is a chemical compound of interest in various scientific fields,
particularly in organic synthesis and medicinal chemistry. This guide provides a comprehensive
overview of its properties, synthesis, and potential applications, with a focus on data relevant to
research and drug development.

Core Properties of N-Hydroxymethyl Succinimide

N-Hydroxymethyl succinimide, with the CAS number 5146-68-9, is a derivative of
succinimide.[1] Its structure features a succinimide ring with a hydroxymethyl group attached to
the nitrogen atom. This functional group is key to its reactivity and utility in chemical synthesis.

Physicochemical Properties

A summary of the known physicochemical properties of N-Hydroxymethyl succinimide is
presented in the table below. It is typically a white to off-white crystalline solid and exhibits
solubility in polar solvents such as water and alcohols.
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Property Value Reference

1-(hydroxymethyl)-2,5-

UPAC Name pyrrolidinedione

CAS Number 5146-68-9

Chemical Formula CsH7NOs [1]
Molecular Weight 129.11 g/mol [1]
Melting Point 66 °C

Boiling Point 362.2 °C [1]
Physical Form Solid [2]
Density 1.41 g/cm3 [2]

Synthesis of N-Hydroxymethyl Succinimide

While a detailed, step-by-step experimental protocol for the synthesis of N-Hydroxymethyl
succinimide is not readily available in the provided search results, the general synthesis of N-
substituted succinimides can be described. This typically involves the reaction of succinic
anhydride with an appropriate amine, in this case, aminomethanol. The reaction likely proceeds
through the formation of a succinamic acid intermediate, followed by cyclization to form the
succinimide ring.

A visual representation of a potential synthesis workflow is provided below.
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General Synthesis of N-substituted Succinimides

Succinic Anhydride Aminomethanol

Succinamic Acid Intermediate

N-Hydroxymethyl Succinimide

Click to download full resolution via product page

A potential synthetic route to N-Hydroxymethyl succinimide.

Reactivity and Applications in Drug Development

The hydroxymethyl group on the succinimide ring imparts reactivity that makes N-
Hydroxymethyl succinimide a useful reagent in organic synthesis. It can serve as a building
block for the preparation of various derivatives and for the modification of biomolecules.

Potential as a Linker in Bioconjugation

The succinimide motif is a well-established component of linkers used in the development of
antibody-drug conjugates (ADCs). These linkers connect a cytotoxic drug to a monoclonal
antibody, enabling targeted delivery to cancer cells. While specific examples of N-
Hydroxymethyl succinimide being used as a linker in ADCs were not found in the search
results, its structure suggests potential in this area. The hydroxyl group could be further
functionalized to attach to a drug molecule, while the succinimide ring could potentially react

with amino acid residues on the antibody, such as lysine.[3][4]
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The general reaction of N-hydroxysuccinimide (NHS) esters with primary amines, like the side
chain of lysine, is a common method for protein modification.[5] This reaction forms a stable
amide bond. It is plausible that N-Hydroxymethyl succinimide could be activated and utilized
in a similar manner.

Potential Bioconjugation Reaction

Activated N-Hydroxymethy!

Succinimide Derivative Antibody (with Lysine residue)

Antibody-Drug Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Hydroxymethyl
Succinimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213305#what-are-the-properties-of-n-
hydroxymethyl-succinimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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